Cas no 2227726-93-2 (rac-(1R,3S)-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227726-93-2
• MF: C₉H₁₀F₆O₂
• MW: 264.164924144745
• CID: 5896993
• PubChem ID: 165705652
• Update Time: 2023-12-28

rac-(1R,3S)-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227726-93-2
• EN300-1940276

• Inchi： 1S/C9H10F6O2/c1-7(2)3(4(7)6(16)17)5(8(10,11)12)9(13,14)15/h3-5H,1-2H3,(H,16,17)/t3-,4-/m1/s1
• InChI Key： XQIFQAYNNOZEAV-QWWZWVQMSA-N
• SMILES： FC(C(C(F)(F)F)[C@H]1[C@H](C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 264.05849853g/mol
• Monoisotopic Mass: 264.05849853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų